![molecular formula C7H10N4O B028358 3,4-Diaminobenzhydrazide CAS No. 103956-09-8](/img/structure/B28358.png)
3,4-Diaminobenzhydrazide
Overview
Description
3,4-Diaminobenzhydrazide (3,4-DABH) is a widely used organic compound in the scientific research field. It is an aminobenzhydrazide derivative formed by the condensation of 3-amino-4-hydroxybenzaldehyde and hydrazine. It is a white crystalline solid with a molecular weight of 181.2 g/mol and a melting point of 206°C. 3,4-DABH has been used in a variety of scientific research applications, including biochemical and physiological studies. It is a versatile compound that has been used in various laboratory experiments due to its high solubility in water and other organic solvents.
Scientific Research Applications
Histochemistry and Cytochemistry : 3,3'-Diaminobenzidine (DAB) is utilized in histochemistry and cytochemistry for demonstrating oxidative enzymes and hemoproteins, tracer experiments, immunocytochemistry, and non-enzymic DAB oxidation methods (Litwin, 1979).
Nanotechnology and Environmental Analysis : 3,4-Diaminobenzenethiol serves as a ligand for gold nanoparticles, enabling rapid detection of copper ions in water. This offers a straightforward method for analyzing Cu2+ (Zhang et al., 2016).
Neuroscience Research : 3,4-Diaminopyridine selectively blocks potassium channels in squid axon membranes, which is crucial for studying membrane ionic channels (Kirsch & Narahashi, 1978).
Medical Applications : 3,4-Diaminopyridine (DAP) may modulate brain motor activity in patients with multiple sclerosis, likely enhancing excitatory synaptic transmission (Mainero et al., 2004).
Corrosion Inhibition : 3,4-Diaminobenzonitrile effectively inhibits steel corrosion, indicating its application in reducing metal degradation (Sığırcık et al., 2016).
Explosive Materials : 3,4-Di(nitramino)furazan is a highly energetic compound with potential applications as a powerful explosive and a possible catalyst for chemical reactions (Tang et al., 2015).
Chemiluminescence in Analytical Chemistry : 4,5-Diaminophthalhydrazide dihydrochloride acts as a highly sensitive chemiluminescence derivatization reagent for α-keto acids in liquid chromatography (Ishida et al., 1990).
Pharmacology and Disease Treatment : 3,4-Diaminopyridine shows effectiveness in treating neuromuscular and autonomic nervous system disorders in patients with Lambert-Eaton syndrome (Lundh et al., 1984).
Safety and Hazards
3,4-Diaminobenzhydrazide may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid breathing its dust/fume/gas/mist/vapours/spray, and to use it only outdoors or in a well-ventilated area . Protective measures such as wearing protective gloves, clothing, and eye/face protection are advised .
Mechanism of Action
3,4-Diaminobenzhydrazide, also known as 3,4-diaminobenzohydrazide, is a chemical compound with the empirical formula C7H10N4O . This article will discuss its mechanism of action, including its primary targets, mode of action, biochemical pathways, pharmacokinetics, results of action, and the influence of environmental factors on its action.
Biochemical Pathways
The biochemical pathways affected by this compound are currently unknown
Result of Action
The molecular and cellular effects of this compound’s action are currently unknown
properties
IUPAC Name |
3,4-diaminobenzohydrazide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N4O/c8-5-2-1-4(3-6(5)9)7(12)11-10/h1-3H,8-10H2,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGCXQTYRSKMILM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)NN)N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10403987 | |
Record name | 3,4-Diaminobenzhydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10403987 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
103956-09-8 | |
Record name | 3,4-Diaminobenzhydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10403987 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,4-Diaminobenzhydrazide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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